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Compound of Interest

Compound Name: MS-L6

Cat. No.: B15398209 Get Quote

Introduction
MS-L6 is a potent inhibitor of oxidative phosphorylation (OXPHOS) that targets the electron

transport chain complex I (ETC-I).[1][2][3] It functions through a dual mechanism, combining

the inhibition of NADH oxidation with an uncoupling effect on the respiratory chain.[2][3] Due to

its potent antitumor efficacy, MS-L6 is a valuable tool for researchers in cancer biology and

metabolism.[2][4] Proper preparation of a stable, concentrated stock solution is critical for

obtaining accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of MS-L6 stock solutions for use in various

in vitro and in vivo experimental settings.

Quantitative Data Summary
A summary of the key quantitative data for MS-L6 is provided in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 548.40 g/mol [1][2]

Appearance White to off-white solid [1]

Solubility in DMSO Up to 125 mg/mL (227.94 mM) [1]

Solubility in Water Up to 4 mg/mL (7.29 mM) [1]

Solubility in Ethanol Up to 3 mg/mL [2]

Recommended Solvents
DMSO (for high concentration

stocks)
[1][2]

Storage (Solid) -20°C for up to 3 years [2]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[1][2]

Experimental Protocol: Preparation of a 10 mM MS-
L6 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MS-L6 in dimethyl

sulfoxide (DMSO). This concentration is suitable for subsequent dilution to typical working

concentrations for cell-based assays (e.g., 50 µM for complete oxygen consumption rate

inhibition).[4]

Materials
MS-L6 powder (CAS No. 63498-32-8)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or glass vials[5]

Pipette and sterile, filtered pipette tips

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/ms-l6.html
https://www.selleckchem.com/products/ms-l6.html
https://www.medchemexpress.com/ms-l6.html
https://www.medchemexpress.com/ms-l6.html
https://www.medchemexpress.com/ms-l6.html
https://www.selleckchem.com/products/ms-l6.html
https://www.medchemexpress.com/ms-l6.html
https://www.selleckchem.com/products/ms-l6.html
https://www.selleckchem.com/products/ms-l6.html
https://www.medchemexpress.com/ms-l6.html
https://www.selleckchem.com/products/ms-l6.html
https://www.benchchem.com/product/b15398209?utm_src=pdf-body
https://www.benchchem.com/product/b15398209?utm_src=pdf-body
https://www.benchchem.com/product/b15398209?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065874/
https://www.benchchem.com/product/b15398209?utm_src=pdf-body
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15398209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Optional: Water bath or sonicator[5]

Equipment
Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Fume hood[5]

Procedure
Pre-weighing Preparation: Before handling the MS-L6 powder, ensure that you are wearing

the appropriate PPE. If the compound's toxicity is unknown, it is recommended to handle it

within a chemical fume hood.[5]

Weighing the MS-L6 Powder:

Tare a sterile, amber microcentrifuge tube or glass vial on an analytical balance.

Carefully weigh the desired amount of MS-L6 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 5.484 mg of MS-L6.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *

1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 548.40 g/mol * 1000 mg/g = 5.484 mg

Adding the Solvent:

Using a pipette with a sterile, filtered tip, add the calculated volume of DMSO to the tube

containing the MS-L6 powder. To prepare a 10 mM stock solution with 5.484 mg of MS-L6,

add 1 mL of DMSO.

For optimal solubility, it is recommended to use newly opened, anhydrous DMSO, as

hygroscopic DMSO can negatively impact the solubility of the product.[1]
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Dissolving the Compound:

Securely cap the tube and vortex the solution until the MS-L6 powder is completely

dissolved.

If the compound does not readily dissolve, brief sonication or warming in a 37°C water

bath for 10-30 minutes can be used to aid dissolution.[5] Visually inspect the solution to

ensure there are no visible particles.

Aliquoting and Storage:

Once the MS-L6 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. This will prevent

repeated freeze-thaw cycles which can lead to degradation of the compound.[1][6]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Safety Precautions
Always handle MS-L6 and DMSO in a well-ventilated area, preferably within a fume hood.

Wear appropriate personal protective equipment, including gloves, a lab coat, and safety

glasses.

Refer to the Safety Data Sheet (SDS) for MS-L6 for specific handling and disposal

information.
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Caption: Mechanism of action of MS-L6.

Experimental Workflow for MS-L6 Stock Solution
Preparation
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Caption: Workflow for preparing MS-L6 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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